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Compound of Interest

3-lodo-6-methoxyimidazo[1,2-
Compound Name: o
ajpyridine

Cat. No.: B1378243

This guide provides an in-depth technical overview for the synthesis of 3-lodo-6-
methoxyimidazo[1,2-a]pyridine, a key heterocyclic scaffold with significant interest in
medicinal chemistry and drug development. The imidazo[1,2-a]pyridine core is a privileged
structure found in numerous biologically active compounds. The introduction of an iodine atom
at the 3-position offers a versatile handle for further functionalization through various cross-
coupling reactions, making this compound a valuable intermediate for the synthesis of diverse
chemical libraries.

This document will detail a reliable two-step synthetic strategy, commencing with the
construction of the 6-methoxyimidazo[1,2-a]pyridine core, followed by a regioselective
iodination at the C3 position. The rationale behind the choice of reagents and reaction
conditions is discussed to provide a comprehensive understanding of the synthetic process.

Synthetic Strategy Overview

The synthesis of 3-lodo-6-methoxyimidazo[1,2-a]pyridine is most effectively approached
through a two-step sequence:

o Step 1: Cyclization to form 6-methoxyimidazo[1,2-a]pyridine. This involves the reaction of 2-
amino-5-methoxypyridine with a suitable C2-synthon, typically an a-haloacetaldehyde or its
equivalent.
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o Step 2: Regioselective lodination. The formed 6-methoxyimidazo[1,2-a]pyridine undergoes
electrophilic substitution, preferentially at the electron-rich C3 position of the imidazole ring,
using a suitable iodinating agent.
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a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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